2-(3-fluorophenoxy)-N,N-dimethylacetamide
Description
2-(3-fluorophenoxy)-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C10H12FNO2 and its molecular weight is 197.209. The purity is usually 95%.
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Scientific Research Applications
Conformational and Electronic Interaction Studies
Research by Olivato et al. (2002) on similar compounds, such as 2-fluoro-substituted N,N-dimethylacetamides, has provided insights into conformational and electronic interactions. Their study on the IR analysis of these compounds in various solvents suggests occurrences of Fermi resonance and cis-gauche rotational isomerism. This research is crucial for understanding the molecular behavior and interaction of 2-(3-fluorophenoxy)-N,N-dimethylacetamide in different environments (Olivato et al., 2002).
Polymer Synthesis and Characterization
Hamciuc et al. (2008) explored the synthesis of aromatic copolyethers containing 1,3,4-oxadiazole rings and phthalide groups, using a process that likely involves similar chemical principles as those used in synthesizing and characterizing this compound. Their work emphasized the solubility and thermal stability of the polymers, highlighting the potential of such compounds in creating high-performance materials (Hamciuc et al., 2008).
Crystal Structures and Packing in Nonlinear Optics
Boese et al. (2002) examined crystal structures and packing of compounds like 2,4,6-tris(4-fluorophenoxy)-1,3,5-triazine, which relate to the structural characteristics of this compound. Their study is significant for developing materials for octupolar nonlinear optics, as they provide a basis for understanding the molecular arrangement and interactions in similar compounds (Boese et al., 2002).
Synthesis of Fluoropolymers
Ito et al. (2002) investigated the synthesis and characterization of fluoropolymers, which could involve similar chemical processes and properties as those found in this compound. Their focus on the solubility, thermal stability, and refractive indices of these polymers offers insights into the potential applications of similar compounds in various industrial contexts (Ito et al., 2002).
Properties
IUPAC Name |
2-(3-fluorophenoxy)-N,N-dimethylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-12(2)10(13)7-14-9-5-3-4-8(11)6-9/h3-6H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEYGCTDHMLPHQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)COC1=CC(=CC=C1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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